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Compound Name: Chloroacetaldehyde

Cat. No.: B151913 Get Quote

Technical Support Center: Chloroacetaldehyde
Handling
This guide provides technical support for researchers, scientists, and drug development

professionals working with chloroacetaldehyde. It addresses common challenges related to

its high volatility and pungent odor through frequently asked questions and troubleshooting

procedures.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with chloroacetaldehyde?

A1: Chloroacetaldehyde is a hazardous substance with several primary risks. It is a

combustible liquid that is toxic if swallowed, inhaled, or absorbed through the skin.[1][2][3] The

compound is corrosive and can cause severe irritation and burns to the skin, eyes, and

respiratory tract.[1][4] Direct contact with the eyes can lead to permanent damage.[4] It is also

a suspected mutagen.[1][5] Due to its high volatility, there is a significant risk of inhalation

exposure from its pungent, irritating vapors.[4][6]

Q2: What are the critical physical and chemical properties of chloroacetaldehyde I need to be

aware of?
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A2: Understanding the physical and chemical properties of chloroacetaldehyde is crucial for

safe handling. It is a colorless liquid with a very sharp, penetrating odor.[4][6][7] It is highly

volatile, and its anhydrous form can polymerize upon standing.[4][6] It is incompatible with

strong oxidizers and acids, and contact may lead to fire or explosion.[1][4] Key quantitative

data are summarized in the table below.

Q3: What are the correct procedures for storing chloroacetaldehyde?

A3: Chloroacetaldehyde should be stored in a cool, dry, well-ventilated area in tightly sealed

containers.[1][4] Storage areas should be kept away from heat, sparks, and open flames.[2][8]

It is crucial to store it separately from incompatible materials such as oxidizers and strong

acids.[1] Containers should be protected from physical damage and moisture.[4]

Q4: What specific Personal Protective Equipment (PPE) is required when working with

chloroacetaldehyde?

A4: A comprehensive PPE setup is mandatory. This includes:

Respiratory Protection: Work should be conducted in a chemical fume hood.[2] If exposure

limits are exceeded, a NIOSH-approved respirator with organic vapor cartridges is required.

[4][9]

Hand Protection: Wear compatible, chemical-resistant gloves.[2] It is good practice to inspect

gloves before use and use proper removal techniques to avoid skin contact.[8]

Eye Protection: Chemical safety goggles and a faceshield (minimum 8-inch) are necessary

to protect against splashes and vapors.[2]

Skin and Body Protection: A lab coat or chemical-resistant apron should be worn. In case of

potential for significant exposure, fully-encapsulating, vapor-protective clothing may be

necessary.[4] Emergency safety showers and eyewash stations must be readily accessible.

[1][2]

Troubleshooting Guide
Q1: I've noticed a significant and unexpected decrease in the volume of my

chloroacetaldehyde solution. What is causing this and how can it be prevented?
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A1: This issue is likely due to the high volatility of chloroacetaldehyde. The compound readily

evaporates at room temperature, leading to sample loss and increased inhalation risk.

Troubleshooting Steps:

Seal Containers Tightly: Ensure all vials and bottles are sealed with high-quality, chemical-

resistant caps immediately after use. For long-term storage or sensitive experiments,

consider using parafilm to create an additional seal.

Work in a Cooled Environment: Whenever possible, perform manipulations in a well-

ventilated cold room or use an ice bath to lower the temperature of the solution, which

reduces its vapor pressure.

Minimize Headspace: Transfer aliquots to smaller vials to minimize the amount of headspace

above the liquid, reducing the amount of substance that can exist in the vapor phase.

Use Proper Dispensing Techniques: Use a syringe or a positive displacement pipette for

transfers to minimize exposure to the atmosphere.

Q2: A strong, pungent odor is noticeable in the laboratory, even after I've finished my

experiment. What should I do?

A2: A lingering odor indicates the presence of chloroacetaldehyde vapor, which must be

addressed immediately due to its toxicity.

Troubleshooting Steps:

Do Not Ignore the Odor: The odor threshold for chloroacetaldehyde is less than 1 ppm,

which is the ceiling exposure limit set by OSHA and NIOSH.[4][9] If you can smell it, you may

be at or exceeding the safe exposure level.

Ensure Ventilation: Verify that your chemical fume hood is operating correctly. If the odor is in

the general lab area, evacuate personnel and increase the laboratory's ventilation rate if

possible.[1]

Check for Spills and Contamination: Carefully inspect the work area, including benchtops,

equipment, and floors, for any spills. Check your gloves and lab coat for contamination.
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Neutralize Vapors: Place absorbent pads soaked in a neutralizing solution, such as 5%

sodium bisulfite, in the affected area (inside the fume hood) to help capture and neutralize

airborne vapors.

Review Handling Procedures: Re-evaluate your experimental workflow to identify any steps

where vapor could be escaping, such as during transfers or heating.

Q3: How do I properly clean and decontaminate glassware that has been in contact with

chloroacetaldehyde?

A3: Glassware must be decontaminated immediately after use to prevent the release of

residual vapors and avoid cross-contamination.

Cleaning Protocol:

Initial Rinse (in a fume hood): Rinse the glassware three times with a suitable organic

solvent like ethanol or acetone to remove the bulk of the chloroacetaldehyde.[10][11]

Collect these rinses for proper hazardous waste disposal.

Decontamination Soak: Prepare a 5% sodium bisulfite solution. Fill the glassware with this

solution and allow it to soak for at least one hour to neutralize any remaining

chloroacetaldehyde.

Standard Cleaning: After the decontamination soak, wash the glassware with a laboratory-

grade detergent and hot water.[10][12] Use a brush to scrub all surfaces.

Final Rinses: Rinse the glassware thoroughly with tap water, followed by a final rinse with

deionized water to ensure no residues remain.[11]

Drying: Allow the glassware to air dry on a rack or dry it in an oven, depending on the

requirements of your next experiment.

Q4: I have had a minor spill of a 40% chloroacetaldehyde solution on my lab bench inside the

fume hood. What is the correct procedure for cleanup?

A4: Prompt and correct cleanup of spills is essential to mitigate exposure risks.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b151913?utm_src=pdf-body
https://www.benchchem.com/product/b151913?utm_src=pdf-body
https://www.labmanager.com/how-to-clean-laboratory-glassware-20325
https://www.chem.rochester.edu/notvoodoo/pages/how_to.php?page=clean_glassware
https://www.benchchem.com/product/b151913?utm_src=pdf-body
https://www.labmanager.com/how-to-clean-laboratory-glassware-20325
https://www.merckmillipore.com/HN/es/technical-documents/protocol/chemistry-and-synthesis/reaction-design-and-optimization/cleaning-glassware
https://www.chem.rochester.edu/notvoodoo/pages/how_to.php?page=clean_glassware
https://www.benchchem.com/product/b151913?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Cleanup Protocol:

Restrict Access: Ensure the spill is contained within the fume hood and alert others in the

area.[4]

Wear Appropriate PPE: Ensure you are wearing a lab coat, chemical-resistant gloves (e.g.,

butyl rubber), and chemical safety goggles.[2]

Contain the Spill: Cover the spill with an inert absorbent material like sand, vermiculite, or a

commercial sorbent pad.[2][4] Do not use combustible materials like paper towels as the

primary absorbent.

Neutralize: Once absorbed, cautiously apply a 5% sodium bisulfite solution to the absorbent

material to neutralize the chloroacetaldehyde.

Collect Waste: Carefully scoop the absorbed and neutralized material into a designated,

labeled hazardous waste container using non-sparking tools.[4]

Decontaminate the Area: Wipe the spill area with the 5% sodium bisulfite solution, followed

by a standard laboratory detergent, and finally rinse with water.

Dispose of Waste: Dispose of all contaminated materials (absorbent, gloves, pads) as

hazardous waste according to your institution's guidelines.[1]

Data Presentation
Table 1: Physical and Chemical Properties of Chloroacetaldehyde
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Property Value

Molecular Formula C₂H₃ClO

Molecular Weight 78.5 g/mol [9]

Appearance Colorless liquid with a pungent, acrid odor[6][7]

Boiling Point 85 °C (185 °F)[4]

Vapor Pressure
100 mmHg at 45 °C (113 °F) (for 40% solution)

[4]

Flash Point 88 °C (190 °F) (for 40% solution)[4]

Solubility
Soluble in water, ether, acetone, and

methanol[4]

OSHA PEL (Ceiling) 1 ppm (3 mg/m³)[4][5]

NIOSH REL (Ceiling) 1 ppm (3 mg/m³)[4][5]

ACGIH TLV (Ceiling) 1 ppm (3.2 mg/m³)[4]

Experimental Protocols
Protocol 1: Preparation of a Standard Chloroacetaldehyde Solution

This protocol describes the preparation of a standard solution from a commercial stock

(typically 40-50% in water).

Materials:

Commercial chloroacetaldehyde solution (~50% w/w in water)

Deionized water

Class A volumetric flasks and pipettes

Analytical balance

Fume hood
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Appropriate PPE (gloves, goggles, lab coat)

Procedure:

Work in a Fume Hood: All steps must be performed in a certified chemical fume hood.

Equilibrate Reagents: Allow the commercial chloroacetaldehyde solution and deionized

water to reach thermal equilibrium with the ambient temperature of the balance room.

Determine Stock Concentration: The exact concentration of the commercial solution must be

verified, as it can change over time. A titration method, such as the sodium sulfite procedure,

is recommended.[13]

Calculate Required Volume: Based on the verified stock concentration, calculate the volume

needed to prepare your desired standard solution.

Prepare the Solution: a. Fill a Class A volumetric flask to about half its volume with deionized

water. b. Using a calibrated pipette or a gas-tight syringe, carefully transfer the calculated

volume of the stock chloroacetaldehyde solution into the volumetric flask. c. Add deionized

water to the flask until the meniscus reaches the calibration mark. d. Cap the flask securely

and invert it 15-20 times to ensure the solution is homogeneous.

Storage: Transfer the prepared standard solution to a tightly sealed, clearly labeled amber

glass bottle. Store at 4°C in the dark.[13] Prepare fresh standards as needed, typically every

two weeks.[14]

Protocol 2: Neutralization of Odor and Minor Spills

This protocol outlines the preparation and use of a sodium bisulfite solution for neutralizing

chloroacetaldehyde.

Materials:

Sodium bisulfite (NaHSO₃)

Deionized water

Beaker or flask for mixing
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Spray bottle (for decontamination)

Absorbent pads

Appropriate PPE

Procedure for Preparing 5% Sodium Bisulfite Solution:

Weigh 50 grams of sodium bisulfite.

Add the sodium bisulfite to a beaker containing approximately 900 mL of deionized water.

Stir the mixture until the solid is completely dissolved.

Transfer the solution to a 1 L volumetric flask and add deionized water to the calibration

mark.

Mix thoroughly and transfer to a labeled storage bottle. This solution can be used in a spray

bottle for surface decontamination or applied to absorbent pads.

Procedure for Use:

Odor Control: Place absorbent pads soaked in the 5% sodium bisulfite solution inside the

fume hood where work is being performed to help trap and neutralize fugitive emissions.

Minor Spill Cleanup: As described in the Troubleshooting Guide (Q4), use this solution to

saturate the absorbent material after it has been applied to the spill and to decontaminate

the surface after the bulk of the spill has been removed.
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Caption: Troubleshooting workflow for chloroacetaldehyde odor detection.
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Caption: Experimental workflow for the safe handling of chloroacetaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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